Cas no 220585-89-7 (a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI))

a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI) structure
220585-89-7 structure
Product Name:a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI)
CAS No:220585-89-7
MF:C12H22O11
MW:342.296485424042
CID:272108
PubChem ID:6602503
Update Time:2025-04-19

a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI)
    • CHEBI:151217
    • MLB
    • 6-O-alpha-delta-galactopyranosyl-delta-Glucose
    • 6-(a-D-galactosido)-D-glucose
    • alpha-delta-Melibiose
    • alpha-D-Melibiose
    • Q27463256
    • delta-Melibiose
    • 6-(D-galactosido)-delta-glucose
    • WURCS=2.0/2,2,1/[a2122h-1a_1-5][a2112h-1a_1-5]/1-2/a6-b1
    • DTXSID90424933
    • 6-O-Alpha-D-Galactopyranosyl-Alpha-D-Glucopyranose
    • DLRVVLDZNNYCBX-CQHUIXDMSA-N
    • 13299-20-2
    • 3alt
    • SCHEMBL11249703
    • 6-(a-delta-galactosido)-delta-glucose
    • alpha-D-galacto-hexopyranosyl-(1->6)-alpha-D-gluco-hexopyranose
    • alpha-D-Galp-(1->6)-alpha-D-Glcp
    • 6-(D-galactosido)-D-glucose
    • alpha-Melibiose
    • (2S,3R,4S,5S,6R)-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
    • Gal(a1-6)a-Glc
    • 220585-89-7
    • 6-O-a-D-galactopyranosyl-D-Glucose
    • delta-(+)-Melibiose
    • melibiose
    • Inchi: 1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2/t3-,4-,5+,6-,7+,8+,9-,10-,11+,12+/m1/s1
    • InChI Key: DLRVVLDZNNYCBX-CQHUIXDMSA-N
    • SMILES: O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O)O1)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 342.11621151g/mol
  • Monoisotopic Mass: 342.11621151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 190Ų
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